methyl [5-(4-isopropylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate

• IUPAC Name: methyl 2-[(5E)-4-oxo-5-[(4-propan-2-ylphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C16H17NO3S2/c1-10(2)12-6-4-11(5-7-12)8-13-15(19)17(16(21)22-13)9-14(18)20-3/h4-8,10H,9H2,1-3H3/b13-8+
• InChI Key: YHMOIDAHMKYUSV-MDWZMJQESA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CC(=O)OC
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=C/2\C(=O)N(C(=S)S2)CC(=O)OC
• Molecular Formula: C16H17NO3S2
• Molecular Weight: 335.4 g/mol

Description

Methyl [5-(4-isopropylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate, also known as MIA, is a thiazolidine derivative that has been widely studied for its potential applications in the field of medicinal chemistry. MIA has shown promising results in various scientific research studies, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of methyl [5-(4-isopropylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in disease progression. methyl [5-(4-isopropylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and cancer progression. It has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme involved in the progression of Alzheimer's disease.
Biochemical and Physiological Effects:
methyl [5-(4-isopropylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the progression of Alzheimer's disease. methyl [5-(4-isopropylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate has been investigated for its potential use as a therapeutic agent for various diseases, including cancer, diabetes, and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

Methyl [5-(4-isopropylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate has several advantages for lab experiments, including its ease of synthesis and its ability to exhibit various biological activities. However, methyl [5-(4-isopropylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate also has some limitations, including its potential toxicity and its limited solubility in water.

Future Directions

There are several future directions for the study of methyl [5-(4-isopropylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate. One potential direction is the investigation of its potential use as a therapeutic agent for various diseases, including cancer, diabetes, and Alzheimer's disease. Another direction is the investigation of its potential use as a lead compound for the development of new drugs with improved efficacy and safety profiles. Finally, further studies are needed to fully understand the mechanism of action of methyl [5-(4-isopropylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate and its potential effects on human health.
In conclusion, methyl [5-(4-isopropylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate is a promising thiazolidine derivative that has shown potential for various scientific research applications. Further studies are needed to fully understand its mechanism of action and potential use as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of methyl [5-(4-isopropylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate involves the reaction of 4-isopropylbenzaldehyde and thiosemicarbazide in the presence of acetic acid to form the corresponding thiosemicarbazone. The thiosemicarbazone is then reacted with methyl acetoacetate in the presence of glacial acetic acid to produce methyl [5-(4-isopropylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate.

Scientific Research Applications

Methyl [5-(4-isopropylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties. methyl [5-(4-isopropylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate has been investigated for its potential use as a therapeutic agent for various diseases, including cancer, diabetes, and Alzheimer's disease.